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Compound of Interest

Compound Name: Bombykal

cat. No.: B013413

Proper disposal of Bombykal, an insect pheromone, is crucial for maintaining laboratory safety
and environmental compliance. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to handle and dispose of Bombykal and
associated waste materials safely.

Key Data on Bombykal

A summary of the essential information for Bombykal is presented below.
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Property Data Citation
Chemical Name Bombykol [1]
Synonyms Isobombycol [1]
CAS Number 765-17-3 [1]
Molecular Formula C16H300 [1]
Molecular Weight 238.41 [1]

o Not classified as a hazardous
Hazard Classification ) [1]
substance or mixture.

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Recommended: -20°C, protect
. from light, stored under
Storage Conditions ) [1]
nitrogen. In solvent: -80°C for

6 months.

Experimental Protocol for Bombykal Disposal

This step-by-step protocol outlines the safe disposal of Bombykal solutions, empty containers,
and contaminated labware.

1. Personal Protective Equipment (PPE)

o Before handling Bombykal or its waste, ensure you are wearing appropriate PPE. This
includes:

o Safety goggles or a face shield.
o Chemical-resistant gloves (e.g., nitrile).
o A flame-resistant lab coat.[2]

2. Waste Collection and Labeling
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Prepare a designated hazardous waste container for liquid Bombykal waste. The container
should be made of a material compatible with the solvent used (e.qg., plastic-coated glass
bottles for flammable solvents).[3]

Label the container clearly with "Hazardous Waste," the chemical name ("Waste Bombykal
in [Solvent Name]"), and the approximate concentration.[4]

Prepare a separate, labeled, puncture-resistant container for chemically contaminated
sharps, such as pipette tips or broken glass.[5]

Prepare a designated, labeled bag or container for non-sharp solid waste contaminated with
Bombykal.[5]

. Disposal of Unused or Waste Bombykal Solution
Do not dispose of Bombykal solution down the drain.[6]

Carefully pour all unused or waste Bombykal solution into the designated liquid hazardous
waste container.

Ensure the container is tightly sealed after adding the waste to prevent evaporation and
spills.[4]

. Disposal of Empty Bombykal Containers
Thoroughly empty the original Bombykal container.[4]

Triple rinse the empty container with a suitable solvent (e.g., ethanol or the solvent used for
the Bombykal solution).[5][7]

Collect all rinsate (the rinse liquid) and add it to the liquid hazardous waste container.[4][5]
After triple rinsing, deface or remove the original label from the container.[4]

Dispose of the rinsed, dried glass or plastic container in the appropriate laboratory recycling
or trash bin, following your institution's guidelines.[4]

. Disposal of Contaminated Materials
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e Sharps: Place all chemically contaminated sharps, such as pipette tips, in the designated
sharps container.[5]

» Non-Sharps: Place other contaminated materials, such as gloves, absorbent pads, and
weighing papers, into the designated solid hazardous waste bag or container.[5]

6. Storage and Final Disposal

« Store all hazardous waste containers in a designated, well-ventilated satellite accumulation
area within the laboratory.[4]

o Segregate the Bombykal waste from incompatible materials like strong acids, bases, and
oxidizers.[4][5]

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
contractor.[2] Final disposal for this type of organic waste is often through incineration.[8]

Bombykal Disposal Workflow

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of Bombykal waste streams in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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